Cas no 631-57-2 (acetyl cyanide)
acetyl cyanide structure
acetyl cyanide Properties
Names and Identifiers
-
- Propanenitrile, 2-oxo-(9CI)
- acetyl cyanide
- Pyruvonitrile
- 2-oxopropionitrile
- acetonenitrile
- acetonnitrile
- Oxopropionitrile
- Propanenitrile,2-oxo
- pyruvnitrile
- Pyuvoitrile
- 2-oxo-propionitrile
- 2-Oxopropanenitrile
- Acetyl Cyanide
- NSC-91482
- AKOS015900162
- Pyruvonitrile, 90%
- 2-Oxopropiononitrile
- DTXCID10134921
- DTXSID10212430
- F0001-3503
- Pyruvic acid nitrile
- ACCN
- 631-57-2
- UNII-ULO441649V
- N12035
- 2Oxopropionitrile
- MFCD00001838
- Pyruvonitrile, tech. 90%
- alpha-Oxopropionitrile
- Oxypropionitrile
- NSC91482
- NSC 91482
- .alpha.-Oxopropionitrile
- Q15738374
- NS00035342
- EINECS 211-159-2
- CH3C(O)CN
- EN300-95845
- Pyruvonitrile, technical, >=90% (GC)
- AI3-28761
- Propanenitrile, 2oxo
- ULO441649V
- Pyruvonitrile (>90%)
- UN3273
- Propanenitrile, 2-oxo-
- +Expand
-
- MFCD00001838
- QLDHWVVRQCGZLE-UHFFFAOYSA-N
- 1S/C3H3NO/c1-3(5)2-4/h1H3
- CC(=O)C#N
Computed Properties
- 69.02150
- 0
- 2
- 0
- 69.021
- 5
- 86.3
- 0
- 0
- 0
- 0
- 0
- 1
- -0.1
- 2
- 0
- 40.9A^2
Experimental Properties
- 0.09898
- 40.86000
- n20/D 1.376(lit.)
- 92-93 °C(lit.)
- 51.9±0.2 mmHg at 25°C
- Fahrenheit: 57.2 ° f
Celsius: 14 ° c - Soluble in ether and acetonitrile.
- 0.974 g/mL at 25 °C(lit.)
acetyl cyanide Price
acetyl cyanide Suppliers
Shanghai Aladdin Biochemical Technology Co., Ltd
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Shanghai Acmec Biochemical Co.,Ltd
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SHANG HAI YUAN YE Biotechnology Co., Ltd.
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acetyl cyanide Related Literature
-
Guillermo Martinez-Ariza,Bereketab T. Mehari,Ludmila A. G. Pinho,Christopher Foley,Kendall Day,John C. Jewett,Christopher Hulme Org. Biomol. Chem. 2017 15 6076
-
2. Acylation. Part XXII. The mechanism of hydrolysis of acyl cyanides in concentrated aqueous acidF. Hibbert,D. P. N. Satchell J. Chem. Soc. B 1967 755
-
3. Acylation. Part XXIV. The cyanide catalysed hydrolysis of estersF. Hibbert,D. P. N. Satchell J. Chem. Soc. B 1968 565
-
Haider Behbehani,Hamada Mohamed Ibrahim RSC Adv. 2015 5 89226
-
5. Tetrahedral intermediates formed during acyl transfer. Reactions of acetyl cyanideAna M. Lobo,M. Matilde Marques,Sundaresan Prabhakar,Henry S. Rzepa J. Chem. Soc. Chem. Commun. 1985 1113
-
Fabio Cruz-Acosta,Alicia Santos-Expósito,Pedro de Armas,Fernando García-Tellado Chem. Commun. 2009 6839
-
Steven H. Bertz,Richard A. Hardin,Michael D. Murphy,Craig A. Ogle Chem. Commun. 2013 49 3010
-
8. Valence-shell ionization of acetyl cyanide: simulation of the photoelectron and infra-red spectraStéphane Carniato Phys. Chem. Chem. Phys. 2022 24 24246
-
9. 121. The action of acyl cyanides on 2- and 1 : 2-substituted indoles. Part IA. K. Kiang,Frederick G. Mann J. Chem. Soc. 1953 594
-
King-Chuen Lin Phys. Chem. Chem. Phys. 2016 18 6980
631-57-2 (acetyl cyanide) Related Products
- 121189-61-5(Copper,[1,8,15,22-tetranitro-29H,31H-phthalocyaninato(2-)-kN29,kN30,kN31,kN32]-,(SP-4-1)- (9CI))
- 114592-65-3(N',2-Bis(3,5-dichloro-2-hydroxyphenyl)diazenecarbohydrazonoyl cyanide)
- 137365-16-3(1,3-Dioxolane-4,5-dimethanol,2,2-dimethyl-a,a,a',a'-tetra-2-naphthalenyl-, (4S-trans)- (9CI))
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